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Compound of Interest

Compound Name: Thiophen-3-amine oxalate
CAS No.: 861965-63-1
Cat. No.: B1370752
Get Quote
. J

Part 1: Executive Summary & Chemical Context

Thiophen-3-amine oxalate (CAS: 478149-05-2 / 861965-63-1) represents a strategic solution
to a classic problem in heterocyclic chemistry: the stabilization of electron-rich aromatic
amines. The thiophene ring is isosteric with benzene but significantly more electron-rich,
making the 3-amino substituent highly reactive.

By forming a salt with oxalic acid, the lone pair on the nitrogen atom is protonated, deactivating
the ring towards oxidative polymerization while simultaneously creating a robust hydrogen-
bonded lattice. This solid-state form allows researchers to utilize the 3-aminothiophene moiety
in the synthesis of complex bioisosteres, widely used in kinase inhibitors and anti-inflammatory
agents.

Key Chemical Data
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Property Detail

Thiophen-3-amine; oxalic acid (or 3-
IUPAC Name , _
Thienylammonium oxalate)

Molecular Formula (often 1:1 or 2:1 stoichiometry)

Molecular Weight ~189.19 g/mol (1:1 salt)

Appearance Off-white to beige crystalline solid

Soluble in water, MeOH; sparingly soluble in

Solubility ether/DCM

N Stable at room temperature (unlike free base);
Stability ]
hygroscopic

Part 2: Structural Characterization & Solid-State
Physics

While specific unit cell parameters (lattice constants

) for this proprietary salt are rarely published in open-access crystallographic databases (CSD),
the structure can be derived from first principles of organic salt crystallography. The stability of
this crystal relies on a specific Hydrogen Bonding Network.

The Proton Transfer Mechanism

The crystallization process involves the transfer of a proton from oxalic acid (

) to the amino group of thiophene (
for the conjugate acid).

e Reaction:

o Result: The formation of the 3-thienylammonium cation. This cation is the primary structural
unit in the lattice.

Lattice Architecture & Hydrogen Bonding
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Oxalate salts of aromatic amines typically adopt a layered structure driven by charge-assisted
hydrogen bonds.

e Primary Interaction: The ammonium protons (

) act as strong bond donors.

o Acceptors: The carbonyl oxygens and carboxylate oxygens of the semi-oxalate (or oxalate)
anion act as acceptors.

e Packing: The thiophene rings likely stack via

interactions or edge-to-face (T-shaped) interactions between the layers of hydrogen-bonded
hydrophilic domains. This segregation of hydrophobic (thiophene) and hydrophilic
(ammonium-oxalate) domains is what grants the crystal its high melting point and oxidative
stability.

Structural Interaction Diagram

The following diagram illustrates the predicted supramolecular assembly stabilizing the
molecule.
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Chemical Species
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Caption: Mechanistic pathway of salt formation showing the transition from unstable precursors
to a stabilized supramolecular lattice.

Part 3: Synthesis & Crystallization Protocol

This protocol is designed for the de novo synthesis and crystallization of the oxalate salt,
starting from a stable precursor.

Experimental Workflow

Objective: Generate high-purity Thiophen-3-amine oxalate suitable for X-ray diffraction or
pharmaceutical use.
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Phase 1: Precursor Reduction (The "Free Base" Generation)

Note: The free amine must not be isolated for long periods.

o Starting Material: 3-Nitrothiophene or Methyl-3-aminothiophene-2-carboxylate (hydrolysis
required).

e Reduction: Dissolve 3-nitrothiophene in Methanol. Add 10% Pd/C catalyst. Hydrogenate at 3
atm (Parr shaker) for 4 hours.

« Filtration: Filter catalyst under Argon atmosphere (to prevent oxidation).

e Result: A solution of crude Thiophen-3-amine in Methanol.

Phase 2: Salt Formation & Crystallization

o Acid Preparation: Prepare a saturated solution of Oxalic Acid Dihydrate in Ethanol.
» Precipitation:

o Cool the amine solution to 0°C.

o Dropwise add the Oxalic Acid solution with vigorous stirring.

o Observation: A thick white/beige precipitate will form immediately.

o Crystal Growth (Recrystallization):

[¢]

Collect the crude solid by filtration.

o

Dissolve in minimum hot Ethanol/Water (9:1 ratio).

o

Allow to cool slowly to room temperature, then to 4°C.

[¢]

Slow Evaporation: For XRD-quality single crystals, use a vapor diffusion method: dissolve
salt in water/methanol in an inner vial, and place in a jar containing diethyl ether.

Synthesis & Characterization Workflow Diagram
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Caption: Step-by-step process flow for synthesizing and isolating the stable oxalate salt from
nitro-precursors.

Part 4: Applications in Drug Discovery[2][3]

The thiophen-3-amine oxalate salt is a "masking" strategy. In drug development, it serves as
a bioisostere precursor.

¢ Kinase Inhibitors: The 3-aminothiophene core is frequently fused to form thienopyrimidines
or thienopyridines, which mimic the ATP-binding pocket of kinases.

o Fragment-Based Drug Design (FBDD): The small, rigid, and polar nature of the salt makes it
an ideal "fragment"” for screening libraries. The oxalate counterion ensures high solubility in
agueous screening buffers.

» Bioisosterism: It replaces aniline (phenylamine) moieties to alter metabolic stability (CYP450
metabolism) and reduce lipophilicity (LogP).

Self-Validating Protocol for Usage:

o Liberation: To use in a reaction (e.g., amide coupling), suspend the oxalate salt in DCM and
treat with 2 equivalents of Triethylamine (TEA) or Diisopropylethylamine (DIPEA). This frees
the amine in situ, avoiding the handling of the unstable isolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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